![molecular formula C8H9ClN2O B2595353 3-Chlorobenzylurea CAS No. 76502-61-9](/img/structure/B2595353.png)
3-Chlorobenzylurea
Overview
Description
3-Chlorobenzylurea is a chemical compound that belongs to the chemical family of benzylurea. It has a molecular formula of C8H9ClN2O and an average mass of 184.623 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group (a benzene ring attached to a CH2 group), a urea group (NH2-CO-NH2), and a chlorine atom attached to the benzene ring . For a more detailed analysis, tools like MolView can be used to visualize the 3D structure of the molecule.
Physical and Chemical Properties Analysis
This compound has a molecular weight of 184.62 . Other physical and chemical properties such as melting point, boiling point, density, and solubility can be found in resources like ChemicalBook .
Scientific Research Applications
Pharmaceutical Research:
- The study of 1-allyl-3-(2-chlorobenzoyl) thiourea, a compound structurally similar to 3-Chlorobenzylurea, reveals its potential as an analgesic, showing notable pain inhibition activity in mice. This suggests the relevance of chlorobenzoyl compounds in pharmaceutical research (Shalas, Siswandono, & Rudyanto, 2016).
Agricultural Science:
- Chlorotoluron, another phenylurea herbicide, has been studied for its impact on wheat plants. Research indicates that exposure to chlorotoluron results in oxidative stress and changes in antioxidant enzyme activities in wheat, showing the environmental and biological effects of such chemicals (Song, Yin, Chen, & Yang, 2007).
Environmental and Chemical Engineering:
- The biodegradation of 3-chlorobenzoate by Bacillus sp. OS13 indicates the potential for microbial remediation of environmental pollutants. This research highlights the role of microorganisms in mitigating the impact of chlorobenzyl compounds in ecosystems (Mulla, Bangeppagari, Mahadevan, Eqani, Sajjan, Tallur, Megadi, & Ninnekar, 2016).
Animal Testing and Ethical Considerations:
- The use of animals in research, including studies involving chlorobenzyl compounds, is governed by the 3Rs principle (Replacement, Reduction, Refinement) to ensure ethical treatment. Recent studies advocate expanding these principles to improve the quality of scientific research and reduce harm to animals (Graham & Prescott, 2015).
Chemistry and Material Science:
- Research on chlorobenzene in the context of solid-phase microextraction and gas chromatography-mass spectrometry reveals methods for analyzing air quality and detecting chemical pollutants. This is crucial for environmental monitoring and public health (Sakhvidi, Bahrami, & Ghiasvand, 2017).
Properties
IUPAC Name |
(3-chlorophenyl)methylurea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O/c9-7-3-1-2-6(4-7)5-11-8(10)12/h1-4H,5H2,(H3,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOLUBYHCZCBBFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CNC(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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